Cas no 1261915-12-1 (2-(4-Fluoro-3-methoxyphenyl)benzoic acid)

2-(4-Fluoro-3-methoxyphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a methoxy substituent, offering unique reactivity and structural properties for synthetic applications. Its molecular structure combines a benzoic acid core with a 4-fluoro-3-methoxyphenyl group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine and methoxy functional groups enhance its potential as a building block for designing bioactive compounds, particularly in medicinal chemistry where such motifs are valued for their metabolic stability and binding affinity. The compound's well-defined purity and consistent performance make it suitable for research and industrial-scale applications requiring precise chemical modifications.
2-(4-Fluoro-3-methoxyphenyl)benzoic acid structure
1261915-12-1 structure
Product Name:2-(4-Fluoro-3-methoxyphenyl)benzoic acid
CAS No:1261915-12-1
MF:C14H11FO3
MW:246.233747720718
MDL:MFCD18312627
CID:1039073
PubChem ID:53218353
Update Time:2025-05-28

2-(4-Fluoro-3-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Fluoro-3'-methoxy-[1,1'-biphenyl]-2-carboxylic acid
    • 2-(4-fluoro-3-methoxyphenyl)benzoic acid
    • 1261915-12-1
    • DTXSID40683295
    • 4'-Fluoro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid
    • MFCD18312627
    • [1,1'-Biphenyl]-2-carboxylic acid, 4'-fluoro-3'-methoxy-
    • 4/'-Fluoro-3/'-Methoxy-[1,1/'-biphenyl]-2-carboxylic acid
    • 4'-Fluoro-3'-methoxy-[1,1'-biphenyl]-2-carboxylicacid
    • BS-20214
    • 2-(4-Fluoro-3-methoxyphenyl)benzoic acid
    • MDL： MFCD18312627
    • Inchi： 1S/C14H11FO3/c1-18-13-8-9(6-7-12(13)15)10-4-2-3-5-11(10)14(16)17/h2-8H,1H3,(H,16,17)
    • InChI Key： HWFIPKKNMKFBQA-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1OC)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 246.06900
  • Monoisotopic Mass: 246.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 375.4±27.0 °C at 760 mmHg
  • Flash Point: 180.8±23.7 °C
  • PSA: 46.53000
  • LogP: 3.19950
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Fluoro-3-methoxyphenyl)benzoic acid Security Information

2-(4-Fluoro-3-methoxyphenyl)benzoic acid Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Fluoro-3-methoxyphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4'-Fluoro-3'-methoxy-[1,1'-biphenyl]-2-carboxylic acid
 1261915-12-1 95%
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TRC
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F597300-500mg
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TRC
F597300-1g
2-(4-Fluoro-3-methoxyphenyl)benzoic acid
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abcr
AB318395-1 g
2-(4-Fluoro-3-methoxyphenyl)benzoic acid; 98%
 1261915-12-1
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 €246.00 2023-06-21
abcr
AB318395-5 g
2-(4-Fluoro-3-methoxyphenyl)benzoic acid; 98%
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Fluorochem
218655-1g
4'-Fluoro-3'-methoxy-[1,1'-biphenyl]-2-carboxylic acid
 1261915-12-1 95%
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 ￡150.00 2022-03-01
Fluorochem
218655-5g
4'-Fluoro-3'-methoxy-[1,1'-biphenyl]-2-carboxylic acid
 1261915-12-1 95%
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abcr
AB318395-1g
2-(4-Fluoro-3-methoxyphenyl)benzoic acid, 98%; .
 1261915-12-1 98%
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